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Compound of Interest

CENPB Human Pre-designed
SIRNA Set A

Cat. No.: B10824104

Compound Name:

Essential Safety and Handling for CENPB
Human Pre-designed siRNA Set A

When working with CENPB Human Pre-designed siRNA Set A, a synthetic short interfering
RNA, adherence to proper laboratory safety protocols is crucial to ensure both personal safety
and the integrity of the experiment. While siRNA itself is not considered a highly hazardous
material, the following guidelines provide essential information for its safe handling, use, and
disposal.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent contact with skin and eyes and to avoid
contamination of the siRNA product. The recommended PPE is summarized in the table below.
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PPE Category Item Specification/Standard

Chemical-resistant, disposable
Hand Protection Gloves nitrile gloves are
recommended.

ANSI/ISEA Z87.1 compliant
Eye Protection Safety Glasses/Goggles safety glasses with side

shields or splash goggles.

A standard, long-sleeved
Body Protection Lab Coat laboratory coat should be worn

to protect skin and clothing.

It is important to always wear gloves when handling siRNA to prevent degradation from
nucleases present on the skin.

Operational Plan and Handling

Proper handling techniques are critical to maintain the stability and functionality of the siRNA.

e RNase-Free Environment: siRNA is susceptible to degradation by RNases. Therefore, it is
essential to work in an RNase-free environment. This includes using certified RNase-free
reagents, pipette tips, and tubes.

o Reconstitution: If the siRNA is supplied in a lyophilized form, reconstitute it using an
appropriate RNase-free buffer, such as TE buffer (10 mM Tris, pH 7.5-8.0, 1 mM EDTA), or
sterile, nuclease-free water.[1]

o Storage: For short-term storage, reconstituted siRNA should be stored at -80°C. For long-
term storage, it is best to store it as an ethanol precipitate at -80°C. Avoid repeated freeze-
thaw cycles.[1] Lyophilized siRNA is stable at room temperature for 2-4 weeks but should be
stored at -20°C or -80°C upon receipt.

o Spill Procedures: In the event of a spill, wear a lab coat, chemical-resistant gloves, and
safety glasses. Absorb the spill with a suitable material and dispose of it properly. Clean the
spill area thoroughly.[2]
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Disposal Plan

All waste contaminated with synthetic nucleic acids, including siRNA, should be handled and
disposed of in accordance with institutional and local regulations for biohazardous or chemical

waste.

e Solid Waste: All solid waste, such as pipette tips, tubes, and gloves, that has come into
contact with siRNA should be disposed of in a designated biohazardous waste container.[3]

e Liquid Waste: Liquid waste containing SiRNA should be decontaminated before disposal,
typically by treatment with a 10% bleach solution for at least 30 minutes or by autoclaving.[4]
Following decontamination, it may be permissible to dispose of it down the sink, but
institutional guidelines should always be followed.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of CENPB Human Pre-
designed siRNA Set A in a laboratory setting.
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Caption: Workflow for Safe Handling of siRNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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